Cas no 1443312-47-7 (1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone)

1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone is a fluorinated aromatic ketone with a butoxy substituent, offering unique reactivity due to the electron-withdrawing trifluoromethyl group adjacent to the carbonyl functionality. This structural feature enhances its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The compound’s trifluoromethyl group contributes to increased metabolic stability and lipophilicity, making it valuable in drug discovery. Its butoxy side chain may further influence solubility and reactivity in cross-coupling or nucleophilic substitution reactions. The combination of these functional groups provides a versatile scaffold for further derivatization under mild conditions, supporting diverse synthetic applications.

1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone structure

1443312-47-7 structure

Product Name:1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone

CAS No:1443312-47-7

MF:C₁₃H₁₅F₃O₂

MW:260.252214670181

CID:5746685

PubChem ID:91658378

Update Time:2025-05-20

1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

- 1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone
- 1443312-47-7
- 2'-n-Butoxy-5'-methyl-2,2,2-trifluoroacetophenone
- MDL： MFCD18426983
- Inchi： 1S/C13H15F3O2/c1-3-4-7-18-11-6-5-9(2)8-10(11)12(17)13(14,15)16/h5-6,8H,3-4,7H2,1-2H3
- InChI Key： WDFMIKDRKNVCEE-UHFFFAOYSA-N
- SMILES： FC(C(C1C=C(C)C=CC=1OCCCC)=O)(F)F

Computed Properties

Exact Mass: 260.10241420g/mol
Monoisotopic Mass: 260.10241420g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 26.3Å²

1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Crysdot LLC	CD12142836-1g	1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone	1443312-47-7	97%	1g	$437	2024-07-23
Crysdot LLC	CD12142836-5g	1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone	1443312-47-7	97%	5g	$1177	2024-07-23

1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone Related Literature

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Related Categories

Additional information on 1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone

Professional Introduction to Compound with CAS No. 1443312-47-7 and Product Name: 1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone

The compound with the CAS number 1443312-47-7 and the product name 1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of 1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone incorporates a trifluoromethyl group and an aromatic ring substituted with both butoxy and methyl groups, which contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the compound's utility as a key intermediate in the synthesis of bioactive molecules. The presence of the trifluoromethyl group enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for drug development. Specifically, this compound has been explored in the design of novel pharmacophores targeting neurological disorders. Research indicates that derivatives of 1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone exhibit promising effects on neurotransmitter modulation, which could lead to innovative therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmaceutical applications, 1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone has shown potential in material science. The compound's ability to act as a ligand in catalytic systems has been investigated extensively. Its unique electronic properties facilitate efficient interactions with transition metals, making it suitable for use in cross-coupling reactions and polymerization processes. These findings underscore the compound's versatility beyond traditional pharmaceutical contexts.

The synthesis of 1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as fluorination and etherification play crucial roles in constructing the desired molecular framework. The efficiency of these synthetic routes has been further improved through computational modeling and green chemistry principles, aligning with global efforts to sustainable chemical production.

From a regulatory perspective, the handling and use of 1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone must adhere to stringent safety protocols. While not classified as a hazardous or controlled substance under current international guidelines, proper storage conditions and exposure controls are essential to ensure worker safety and environmental protection. Industrial-scale applications require rigorous quality control measures to maintain consistency in product specifications.

The future prospects for 1-(2-Butoxy-5-methylphenyl)-2,2,2-trifluoroethanone are vast. Ongoing research is exploring its role in next-generation drug formulations and advanced materials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel applications that could revolutionize multiple industries. As our understanding of molecular interactions deepens, compounds like 1443312-47-7 will continue to play a pivotal role in driving innovation.